2-[(4-Fluoro-2-nitrophenoxy)methyl]tetrahydrofuran

• IUPAC Name: 2-[(4-fluoro-2-nitrophenoxy)methyl]oxolane
• InChI: InChI=1S/C11H12FNO4/c12-8-3-4-11(10(6-8)13(14)15)17-7-9-2-1-5-16-9/h3-4,6,9H,1-2,5,7H2
• InChI Key: NWPSPBDAEKRJNK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC2=C(C=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C11H12FNO4
• Molecular Weight: 241.22 g/mol
• CAS No.: 1092496-33-7

Description

2-[(4-Fluoro-2-nitrophenoxy)methyl]tetrahydrofuran is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has unique biochemical and physiological effects that make it a valuable tool for laboratory experiments. In

Scientific Research Applications

High-Performance Liquid Chromatography (HPLC)

The compound's derivatives, particularly involving fluoro and nitro groups, have been utilized as precolumn fluorescent labeling reagents for amino acids in HPLC, demonstrating sensitivity and effectiveness in the detection of specific amino acids at very low concentrations (Watanabe & Imai, 1981).

Electrophilic Aromatic Substitution

Research into the mechanism of nitration and the rearrangement of intermediate compounds has shed light on the reactivity of substituted anisoles and phenols, including those with fluoro groups, providing insight into the synthesis of complex organic molecules (Bloomfield et al., 1983).

Multienzymatic Stereoselective Cascade Process

Enantiopure 2-methyl-3-substituted tetrahydrofurans, key precursors in the synthesis of biologically active compounds, have been synthesized using a novel multienzymatic process. This process highlights the versatility of tetrahydrofuran derivatives in constructing complex and stereochemically rich molecules (Brenna et al., 2017).

Synthesis and Pharmacological Evaluation

The synthesis and evaluation of tetrahydrofuran-containing stereoisomers for pharmacological activities demonstrate the compound's relevance in medicinal chemistry, particularly in the development of dihydropyridine derivatives with potential therapeutic applications (Alajarín et al., 1995).

Organic Synthesis and Materials Science

Research on trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors has explored the structural properties of compounds containing fluoro and nitro groups, contributing to the understanding of their potential applications in developing new materials and chemical sensors (Li et al., 2005).